{1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl}methanol

Specification

• CAS No.: 1249903-96-5
• Molecular Formula: C11H16BrNOS
• Molecular Weight: 290.22 g/mol
• IUPAC Name: [1-[(5-bromothiophen-2-yl)methyl]piperidin-3-yl]methanol
• Standard InChI: InChI=1S/C11H16BrNOS/c12-11-4-3-10(15-11)7-13-5-1-2-9(6-13)8-14/h3-4,9,14H,1-2,5-8H2
• Standard InChI Key: AJWHFLJZKVCXPS-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)CC2=CC=C(S2)Br)CO
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(S2)Br)CO

Introduction

{1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl}methanol is a chemical compound that, while not extensively documented in the provided sources, can be inferred to share structural similarities with related compounds like {1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl}methanamine. This compound would likely feature a piperidine ring linked to a bromothiophene moiety, with a methanol group attached instead of an amine. The focus of this article will be on understanding the potential properties and applications of such a compound based on related research.

Synthesis and Reactions

The synthesis of {1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl}methanol would likely involve steps similar to those for related compounds, such as the use of continuous flow reactors and optimized conditions to enhance yield and purity. Reactions involving this compound could include oxidation and reduction, using reagents like potassium permanganate and lithium aluminum hydride, respectively.

Potential Applications

Compounds with similar structures, such as {1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl}methanamine, are of interest in medicinal chemistry for their potential applications in developing pharmaceuticals targeting neurological disorders. The addition of a methanol group could alter the compound's interactions with biological systems, potentially affecting its therapeutic applications.

Research Findings and Future Directions

While specific research findings on {1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl}methanol are not available, studies on related compounds suggest that further research is needed to elucidate the mechanism of action and potential therapeutic applications of such compounds. The use of techniques like Nuclear Magnetic Resonance (NMR) spectroscopy would be crucial in confirming the structure and understanding the chemical properties of this compound.